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Compound of Interest

Compound Name:

Tert-butyl 4-(2-

chloroacetyl)piperazine-1-

carboxylate

Cat. No.: B064673 Get Quote

An In-depth Technical Guide to the Safety and Handling of tert-Butyl 4-(2-
chloroacetyl)piperazine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for tert-butyl 4-(2-
chloroacetyl)piperazine-1-carboxylate, a key intermediate in pharmaceutical synthesis,

particularly in the development of PROTACs (Proteolysis Targeting Chimeras)[1][2]. Adherence

to these guidelines is crucial to ensure the safety of laboratory personnel and the integrity of

research outcomes.

Chemical and Physical Properties
This section details the key physical and chemical properties of tert-butyl 4-(2-
chloroacetyl)piperazine-1-carboxylate.
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Property Value Source

CAS Number 190001-40-2 [1][3][4]

Molecular Formula C₁₁H₁₉ClN₂O₃ [1]

Molecular Weight 262.73 g/mol [1]

Appearance
Not explicitly stated, likely a

solid.
N/A

Solubility No data available. N/A

Melting Point No data available. N/A

Boiling Point No data available. N/A

Flash Point No data available. N/A

Hazard Identification and Classification
tert-Butyl 4-(2-chloroacetyl)piperazine-1-carboxylate is classified as a hazardous

substance. The following table summarizes its hazard statements as per the Globally

Harmonized System (GHS).

Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
Danger

H314: Causes severe

skin burns and eye

damage.

Serious Eye

Damage/Irritation
Danger

H319: Causes serious

eye irritation.

Specific Target Organ

Toxicity (Single

Exposure)

Warning
H335: May cause

respiratory irritation.

Source:[3]
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Safe Handling and Storage
Proper handling and storage are essential to minimize exposure and maintain the chemical's

stability.

Personal Protective Equipment (PPE)
A comprehensive set of personal protective equipment should be worn at all times when

handling this compound.
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Protection Type Specification Source

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) approved

standards. A face shield may

also be necessary.

[5][6]

Skin Protection

Wear chemical-impermeable

gloves (e.g., nitrile rubber) and

impervious clothing to prevent

skin contact.

[3][5]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

Work in a well-ventilated area,

preferably under a chemical

fume hood.

[5][6]

Hand Protection

Handle with gloves. Gloves

must be inspected prior to use.

Use proper glove removal

technique (without touching

the glove's outer surface) to

avoid skin contact with this

product. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices. Wash and dry

hands.

[7]

Handling Procedures
Handle in a well-ventilated place.[5]
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Avoid formation of dust and aerosols.[6]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[3]

Wash hands and any exposed skin thoroughly after handling.[8]

Keep away from food, drink, and animal feeding stuffs.[8]

When using, do not eat, drink, or smoke.[8]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Store locked up.[3]

Store under an inert atmosphere.[8]

Incompatible materials include strong oxidizing agents, strong acids, and strong reducing

agents.[8]

Emergency Procedures
Immediate and appropriate action is critical in the event of accidental exposure or release.

First-Aid Measures
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Exposure Route First-Aid Procedure Source

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately. Do not

use mouth-to-mouth

resuscitation if the victim

ingested or inhaled the

chemical.

[3]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a physician.

[5][6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes and

consult a physician.

[3][6]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[3][8]

Accidental Release Measures
Ensure adequate ventilation and evacuate personnel to safe areas.[3]

Avoid dust formation.[3]

Remove all sources of ignition.[3]
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Wear personal protective equipment, including chemical impermeable gloves.[3]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[5]

Sweep up and shovel into suitable containers for disposal.[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide, carbon dioxide, and hydrogen chloride gas.[9]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Experimental Protocols
Synthesis of tert-butyl 4-(2-chloroacetyl)piperazine-1-
carboxylate
The following is a general procedure for the synthesis of the title compound.

Materials:

1-Boc-piperazine (1.86 g, 10.0 mmol)

Potassium carbonate (1.66 g, 12.0 mmol)

Chloroacetyl chloride (reactant)

Dichloromethane (30 mL)

Procedure:

Add 1-Boc-piperazine and potassium carbonate to dichloromethane.[10]

Stir the mixture at room temperature for 30 minutes.[10]
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Cool the mixture to 0°C.

Slowly add chloroacetyl chloride to the reaction mixture.

Allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

Monitor the reaction by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with water.

Separate the organic layer and wash with brine.

Dry the organic layer over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to yield the crude product.

Purify the crude product by column chromatography.

Visualizations
Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of tert-butyl 4-(2-
chloroacetyl)piperazine-1-carboxylate.
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Reaction Setup

Reaction

Workup and Purification

Start

Combine 1-Boc-piperazine,
Potassium Carbonate, and Dichloromethane

Stir at Room Temperature
for 30 minutes

Cool to 0°C

Slowly add
Chloroacetyl Chloride

Warm to Room Temperature
and Stir for 2-4 hours

Monitor by TLC

Quench with Water

Separate Organic Layer

Wash with Brine

Dry over Na2SO4

Concentrate

Column Chromatography

Final Product

Click to download full resolution via product page

Caption: Synthesis workflow for tert-butyl 4-(2-chloroacetyl)piperazine-1-carboxylate.
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Safe Handling Workflow
This diagram outlines the logical flow of procedures for safely handling the compound.

Preparation

Handling

Cleanup and Disposal

Emergency

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Weigh Compound Carefully

Transfer to Reaction Vessel

Spill

Decontaminate Glassware

Exposure

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly

Follow Spill
Procedure

Follow First-Aid
Measures
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Click to download full resolution via product page

Caption: Workflow for the safe handling of hazardous chemical compounds.

Role as a PROTAC Linker
This compound serves as a bifunctional linker in the synthesis of PROTACs.

PROTAC Structure

Mechanism of Action

E3 Ubiquitin
Ligase Ligand

tert-Butyl 4-(2-chloroacetyl)piperazine-1-carboxylate
(Linker Precursor)

Binds to Protein of Interest
(POI) Ligand

Binds to

PROTAC

Target Protein (POI)

Binds

E3 Ligase

Binds
Ubiquitination Proteasome Degradation

Click to download full resolution via product page

Caption: Role of the compound as a linker in PROTAC-mediated protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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